1-(6-chloroquinolin-2-yl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms . They are utilized in many areas including medicine, food, catalysts, dyes, materials, refineries, electronics, etc . Piperidine carboxamides, on the other hand, are a class of compounds that have been found to exhibit various biological activities .
Synthesis Analysis
While specific synthesis methods for “1-(6-chloroquinolin-2-yl)piperidine-4-carboxamide” are not available, quinoline derivatives and piperidine carboxamides are often synthesized through various methods . Chemical modification of quinoline is one of the commonest approaches used in drug discovery .Future Directions
The future directions for research on “1-(6-chloroquinolin-2-yl)piperidine-4-carboxamide” could involve further exploration of its synthesis, characterization, and potential biological activities. Given the wide range of activities exhibited by similar compounds, it could be a promising area of study .
Mechanism of Action
Target of Action
It’s worth noting that piperidine derivatives have been found to play a significant role in the pharmaceutical industry, being present in more than twenty classes of pharmaceuticals . Quinoline derivatives, on the other hand, have been reported to have versatile applications in the fields of industrial and synthetic organic chemistry .
Mode of Action
It’s known that piperidine and quinoline moieties are important synthetic fragments for designing drugs . They interact with their targets, leading to changes that can result in therapeutic effects.
Biochemical Pathways
It’s known that piperidine and quinoline derivatives can affect various biochemical pathways, leading to downstream effects .
Result of Action
It’s known that piperidine and quinoline derivatives can have various biological and pharmacological activities .
Biochemical Analysis
Biochemical Properties
The exact biochemical properties of 1-(6-chloroquinolin-2-yl)piperidine-4-carboxamide are not fully understood. Similar compounds have shown promising results in various biochemical reactions. For instance, quinoline-carboxamide derivatives have shown potential as anti-proliferative agents and inhibitors of Pim-1 kinase, a protein involved in cell survival and proliferation .
Cellular Effects
Quinoline-carboxamide derivatives have shown anti-proliferative activities against various cell lines, including MCF-7, CACO, HepG-2, and HCT-116 .
Molecular Mechanism
Related compounds have been found to inhibit protein kinases, which are key regulators of cell survival and proliferation . These compounds are ATP-competitive, nano-molar inhibitors with selectivity for certain kinases .
Metabolic Pathways
Related compounds often interact with various enzymes and cofactors, and can influence metabolic flux or metabolite levels .
properties
IUPAC Name |
1-(6-chloroquinolin-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN3O/c16-12-2-3-13-11(9-12)1-4-14(18-13)19-7-5-10(6-8-19)15(17)20/h1-4,9-10H,5-8H2,(H2,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBKQMFJTKPLIMW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C2=NC3=C(C=C2)C=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.